N-(2-(6-fluoro-3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)ethyl)-2-(m-tolyloxy)acetamide

• IUPAC Name: N-[2-(5-fluoro-1-methyl-2,2-dioxo-2λ6,1,3-benzothiadiazol-3-yl)ethyl]-2-(3-methylphenoxy)acetamide
• InChI: InChI=1S/C18H20FN3O4S/c1-13-4-3-5-15(10-13)26-12-18(23)20-8-9-22-17-11-14(19)6-7-16(17)21(2)27(22,24)25/h3-7,10-11H,8-9,12H2,1-2H3,(H,20,23)
• InChI Key: WKOAHBGNJQHRAD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OCC(=O)NCCN2C3=C(C=CC(=C3)F)N(S2(=O)=O)C
• Molecular Formula: C18H20FN3O4S
• Molecular Weight: 393.4 g/mol

Description

N-(2-(6-fluoro-3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)ethyl)-2-(m-tolyloxy)acetamide is a useful research compound. Its molecular formula is C18H20FN3O4S and its molecular weight is 393.43. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

Synthesis Techniques and Antimicrobial Properties

Compounds with structures incorporating elements like thiadiazole have been synthesized using various chemical methodologies, including C-C coupling and Hantzsch thiazole synthesis. These compounds have been evaluated for their biological activities, such as antimicrobial, antioxidant, and anti-inflammatory effects. For instance, a series of N-(6-arylbenzo[d]thiazol-2-yl)acetamides showed significant urease inhibition activity, surpassing standard treatments in bioassays (Gull et al., 2016). Similarly, derivatives of 2-aminobenzothiazoles have been synthesized and tested for their antimicrobial activity, demonstrating potential as new treatments against resistant bacterial strains (Anuse et al., 2019).

Anti-Tuberculosis and Anti-Cancer Applications

Novel trizolo[3,4-b][1,3,4]thiadiazole compounds have been developed with notable anti-tuberculosis activity. Such compounds are synthesized through multi-step processes, indicating potential for future drug development and derivatization (Xuemei et al., 2014). Additionally, research into amino acid ester derivatives containing 5-fluorouracil has explored their antitumor activities, with specific derivatives showing enhanced efficacy against cancer cell lines compared to 5-FU, a commonly used chemotherapy drug (Xiong et al., 2009).

Photovoltaic and Non-Linear Optical Applications

Solar Energy Conversion

Spectroscopic and quantum mechanical studies on benzothiazolinone acetamide analogs have highlighted their potential as photosensitizers in dye-sensitized solar cells (DSSCs). These compounds exhibit good light harvesting efficiency (LHE) and free energy of electron injection, making them suitable for photovoltaic applications (Mary et al., 2020).